![molecular formula C12H14ClNO4S B2508896 1-[(2-Chlorophenyl)sulfonyl]piperidine-4-carboxylic acid CAS No. 630049-59-1](/img/structure/B2508896.png)
1-[(2-Chlorophenyl)sulfonyl]piperidine-4-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1-[(2-Chlorophenyl)sulfonyl]piperidine-4-carboxylic acid” is a chemical compound with the molecular formula C12H14ClNO4S and a molecular weight of 303.76 . It is a derivative of piperidines, which are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry .
Synthesis Analysis
The synthesis of piperidine derivatives, including “this compound”, often involves intra- and intermolecular reactions . The review on pyrrolidine, a similar five-membered nitrogen heterocycle, highlights recent accomplishments in the construction of such compounds using multi-component one-pot and green synthetic methodologies .Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES notation: C1CN(CCC1C(=O)O)S(=O)(=O)C2=CC=CC=C2Cl . This indicates that the compound contains a piperidine ring sulfonylated at the nitrogen atom with a 2-chlorophenyl group and carboxylated at the 4-position .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 303.76 and a molecular formula of C12H14ClNO4S . Further details about its physical state, solubility, melting point, boiling point, etc., are not available in the search results.Scientific Research Applications
Antibacterial Activity
Research has shown that compounds derived from piperidine-4-carboxylic acid exhibit antibacterial activity. For instance, a study synthesized derivatives that included a 1,3,4-oxadiazole nucleus and evaluated their antibacterial potential. One compound in particular, bearing a 2-methylphenyl group, demonstrated significant growth inhibition of various bacterial strains, including Salmonella typhi and Escherichia coli, suggesting the potential application of these derivatives in antibacterial treatments (Iqbal et al., 2017).
Antioxidant and Anticholinesterase Activity
Another study explored the synthesis of sulfonyl hydrazones with piperidine derivatives. These compounds were evaluated for their antioxidant capacity and anticholinesterase activity. The results showed that certain derivatives exhibited significant lipid peroxidation inhibitory activity and scavenging activities, indicating their potential use in treating oxidative stress-related conditions (Karaman et al., 2016).
Anticancer Potential
Research has also been conducted on the synthesis of propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole, evaluating them as potential anticancer agents. Certain synthesized compounds showed promising results against cancer cell lines, indicating the potential of these derivatives in anticancer therapy (Rehman et al., 2018).
Alzheimer’s Disease Treatment
The synthesis of N-substituted derivatives of 3-[(5-{1-[(4-chlorophenyl)sulfonyl]-3-piperidinyl}-1,3,4-oxadiazol-2-yl)sulfanyl]propanamide was targeted to evaluate new drug candidates for Alzheimer’s disease. These compounds were screened for enzyme inhibition activity against acetylcholinesterase, a key enzyme involved in Alzheimer's, suggesting their potential application in the treatment of this neurodegenerative disease (Rehman et al., 2018).
Future Directions
The future directions for research on “1-[(2-Chlorophenyl)sulfonyl]piperidine-4-carboxylic acid” and similar compounds likely involve further exploration of their synthesis, properties, and potential applications in drug design. Piperidines are widely used in medicinal chemistry, and their derivatives are present in many classes of pharmaceuticals . Therefore, continued research in this area is expected.
properties
IUPAC Name |
1-(2-chlorophenyl)sulfonylpiperidine-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14ClNO4S/c13-10-3-1-2-4-11(10)19(17,18)14-7-5-9(6-8-14)12(15)16/h1-4,9H,5-8H2,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKQWLMWHAFCAQY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)O)S(=O)(=O)C2=CC=CC=C2Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14ClNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.